Cas no 828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-)
828912-29-4 structure
Product Name:1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
CAS No:828912-29-4
MF:C16H10O9
MW:346.245205402374
CID:681095
PubChem ID:71416890
Update Time:2025-04-19
1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-
- 5-(2,4-dihydroxybenzoyl)benzene-1,2,4-tricarboxylic acid
- 828912-29-4
- DTXSID40836249
-
- Inchi: 1S/C16H10O9/c17-6-1-2-7(12(18)3-6)13(19)8-4-10(15(22)23)11(16(24)25)5-9(8)14(20)21/h1-5,17-18H,(H,20,21)(H,22,23)(H,24,25)
- InChI Key: GKSDIIQIJVYMTK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1O)O)C1C=C(C(=O)O)C(C(=O)O)=CC=1C(=O)O
Computed Properties
- Exact Mass: 346.03248189g/mol
- Monoisotopic Mass: 346.03248189g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 169Ų
1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
828912-29-4 (1,2,4-Benzenetricarboxylic acid, 5-(2,4-dihydroxybenzoyl)-) Related Products
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